1-(3-Bromophenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H22BrNO4
• Molecular Weight: 456.3 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-(3-propan-2-yloxypropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H22BrNO4/c1-14(2)28-12-6-11-25-20(15-7-5-8-16(24)13-15)19-21(26)17-9-3-4-10-18(17)29-22(19)23(25)27/h3-5,7-10,13-14,20H,6,11-12H2,1-2H3
• InChI Key: CXKADZYQLPQQRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(C2=C(C1=O)OC3=CC=CC=C3C2=O)C4=CC(=CC=C4)Br

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused chromene-pyrrole-dione core. Its structure includes a 3-bromophenyl group at position 1 and a 3-(propan-2-yloxy)propyl chain at position 2 (Figure 1).

Biological Activity

1-(3-Bromophenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C23H22BrNO4
• CAS Number : 793716-12-8
• Molecular Weight : 448.33 g/mol

Biological Activity Overview

The compound exhibits a range of biological activities, including:

• Antimicrobial Activity : Preliminary studies indicate that derivatives of chromeno[2,3-c]pyrrole compounds show significant antibacterial effects against Gram-positive and Gram-negative bacteria. For instance, related compounds have demonstrated comparable activity to standard antibiotics like gentamicin against Staphylococcus aureus and Escherichia coli .
• Anticancer Properties : Research has highlighted the potential anticancer effects of pyrrole derivatives. These compounds may exert their effects through various mechanisms, including apoptosis induction and inhibition of cancer cell proliferation .
• Antioxidant Activity : Some studies suggest that chromeno[2,3-c]pyrroles possess antioxidant properties, which can mitigate oxidative stress in cellular systems. This activity is crucial for preventing cellular damage and may contribute to their anticancer effects .

The specific mechanisms through which 1-(3-Bromophenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exerts its biological effects are still under investigation. However, several hypotheses include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cellular processes that promote cancer cell growth or bacterial survival.
• Receptor Modulation : It is hypothesized that the compound could interact with specific receptors in cells to mediate its effects.

Study 1: Antibacterial Activity

A study evaluated the antibacterial efficacy of various chromeno[2,3-c]pyrrole derivatives against common pathogens. The results indicated that certain derivatives displayed minimum inhibitory concentrations (MICs) lower than traditional antibiotics used as controls .

Compound	MIC (µg/ml)	Bacteria Targeted
Compound A	1.6	Mycobacterium tuberculosis
Compound B	25	Staphylococcus aureus
Compound C	50	Escherichia coli

Study 2: Anticancer Potential

Another research effort focused on the anticancer properties of related pyrrole derivatives. The study reported that these compounds induced apoptosis in cancer cell lines through mitochondrial pathways .

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast)	10	Apoptosis Induction
HeLa (Cervical)	15	Cell Cycle Arrest
A549 (Lung)	20	Mitochondrial Dysfunction

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Antimicrobial Properties : It has shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism involves disruption of bacterial cell walls or inhibition of essential metabolic pathways.
• Anticancer Activity : In vitro studies have demonstrated that this compound can inhibit the growth of cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The inhibition percentages reported are significant, suggesting its potential as a therapeutic agent in oncology.
• Anti-inflammatory Effects : This compound has been observed to inhibit the production of pro-inflammatory cytokines in human peripheral blood mononuclear cells. This activity suggests potential applications in treating inflammatory diseases.

Medicinal Chemistry

The compound's diverse biological activities make it a candidate for drug development. Its structure allows for modifications that could enhance efficacy or reduce side effects. Notable applications include:

• Lead Compound for Antibacterial Agents : Given its antimicrobial properties, it can serve as a lead compound for developing new antibiotics, particularly against resistant strains.
• Anticancer Drug Development : Its ability to inhibit cancer cell growth positions it as a potential candidate for further development into anticancer therapies.

Synthetic Chemistry

The synthesis of 1-(3-Bromophenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step reactions that may include:

• Condensation Reactions : To form the chromeno-pyrrole framework.
• Bromination and Alkylation : To introduce the bromophenyl and propan-2-yloxy groups.

Advanced techniques such as continuous flow reactors may enhance efficiency and scalability in industrial settings.

Comparative Analysis with Related Compounds

To better understand the unique properties of this compound, a comparative analysis with structurally similar compounds is beneficial:

Compound Name	Structural Features	Unique Aspects
1-(4-Methoxyphenyl)-7-methyl-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Methoxy substitution	Potential neuroprotective applications
1-(4-Chlorophenyl)-7-methyl-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Chlorinated phenyl group	Enhanced antimicrobial activity

This table illustrates how variations in substituents can influence biological activity and therapeutic potential.

Case Studies

Recent studies have highlighted the practical applications of 1-(3-Bromophenyl)-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione:

Antimicrobial Activity Study

A study comparing various derivatives showed that this compound exhibited superior antimicrobial activity compared to traditional antibiotics. This suggests its potential as a lead compound for new antibacterial agents.

Antitumor Research

Research evaluating the anticancer effects on different cell lines indicated significant inhibition of cell growth in MCF-7 and A549 cells. These results underscore its potential utility in cancer therapy.

Comparison with Similar Compounds

Tables

Table 1. Substituent Effects on Key Properties

Substituent Type	Example Compound	Impact on Properties
3-Bromophenyl	Target Compound	↑ Electron-withdrawing; moderate lipophilicity
2-Fluorophenyl	AV-C	↑ Metabolic stability; ↑ π-π interactions
4-Hydroxy-3-methoxyphenyl	Compound	↑ Polarity; potential H-bonding
3-(Propan-2-yloxy)propyl	Target Compound	↑ Lipophilicity; steric bulk

Table 2. Comparative Spectral Data

Compound	IR (C=O stretch, cm⁻¹)	1H-NMR (Aromatic Region, ppm)
Target Compound (inferred)	~1700–1660	7.0–8.1 (multiplet, aryl H)
Compound	1712.4, 1660.4	6.89–8.10 (multiplet)
AV-C	Not reported	Not reported